4-acetyl-N-(2-(furan-3-yl)-2-hydroxyethyl)benzenesulfonamide

• IUPAC Name: 4-acetyl-N-[2-(furan-3-yl)-2-hydroxyethyl]benzenesulfonamide
• InChI: InChI=1S/C14H15NO5S/c1-10(16)11-2-4-13(5-3-11)21(18,19)15-8-14(17)12-6-7-20-9-12/h2-7,9,14-15,17H,8H2,1H3
• InChI Key: PWMBKEYIPWEACW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)NCC(C2=COC=C2)O
• Molecular Formula: C14H15NO5S
• Molecular Weight: 309.34 g/mol

Description

4-acetyl-N-(2-(furan-3-yl)-2-hydroxyethyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential use in various fields. This compound is also known as FFA-1 agonist and has been studied for its therapeutic potential in treating metabolic disorders such as diabetes and obesity.

Scientific Research Applications

• Synthesis and Characterization of Related Compounds : A study by El-Gaby et al. (2018) discussed the preparation of 4-((4-hydroxynaphthalen-1-yl)diazenyl)benzenesulfonamides and subsequent cyclization to form novel compounds, including naphtho[1,2-b]furans and benzo[h]chromenes. These compounds were characterized using spectroscopic techniques and assessed for antimicrobial activity (El-Gaby et al., 2018).

• Carbonic Anhydrase Inhibitory Effects : Another study by Gul et al. (2016) synthesized 4-(2-substituted hydrazinyl)benzenesulfonamides, including compounds similar to 4-acetyl-N-(2-(furan-3-yl)-2-hydroxyethyl)benzenesulfonamide. These compounds were shown to have potent inhibitory effects on human carbonic anhydrase I and II, important enzymes in many physiological processes (Gul et al., 2016).

• Anticancer Activity : Kumar et al. (2015) investigated the synthesis of benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrid molecules. These compounds, including derivatives of 4-acetyl-N-(2-(furan-3-yl)-2-hydroxyethyl)benzenesulfonamide, were evaluated for their in vitro anticancer activity against various human cancer cell lines (Kumar et al., 2015).

• Hydrothermal Formation of Hydroxylated Benzenes : Luijkx et al. (1994) studied the conversion of furan derivatives, related to 4-acetyl-N-(2-(furan-3-yl)-2-hydroxyethyl)benzenesulfonamide, into hydroxylated benzenes under hydrothermal conditions. This research provides insights into the chemical transformations of furan derivatives (Luijkx et al., 1994).

• Photodynamic Therapy Applications : Pişkin et al. (2020) synthesized new benzenesulfonamide derivative groups with photodynamic therapy applications. These compounds, which are structurally related to 4-acetyl-N-(2-(furan-3-yl)-2-hydroxyethyl)benzenesulfonamide, exhibited high singlet oxygen quantum yield, crucial for Type II photodynamic mechanisms (Pişkin et al., 2020).